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Compound of Interest

Compound Name: L-LYSINE:2HCL (6-13C)

Cat. No.: B1579953

Get Quote

Executive Safety Summary & Hazard Profile
Immediate Action Required: Treat L-LYSINE:2HCL (6-13C) as a Non-Radioactive, Non-

Hazardous chemical substance, but manage strictly due to its acidic nature in solution and high

value in research contexts.

This guide addresses the specific disposal requirements for L-Lysine:2HCl (6-13C), a stable

isotope-labeled amino acid commonly used in SILAC (Stable Isotope Labeling by Amino acids

in Cell culture) and metabolic profiling.

Chemical Safety Profile (GHS Classification)
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Parameter Status Operational Implication

Isotope Type Stable (Non-Radioactive)

DO NOT dispose of in

radioactive waste containers.

Doing so incurs unnecessary

costs and regulatory flags.

Toxicity Non-Hazardous
Not classified as P-listed or U-

listed waste under RCRA.

Acidity Acidic (Dihydrochloride)

Concentrated solutions may be

corrosive. pH adjustment is

required before any potential

drain disposal.

Reactivity Stable
Store away from strong

oxidizing agents.

Waste Stream Segregation Logic
Effective disposal begins with correct classification. The presence of the Carbon-13 isotope

does not alter the chemical toxicity or disposal route compared to unlabeled L-Lysine. However,

the experimental context (e.g., cell culture) often dictates the waste stream.

Decision Matrix: Disposal Routing
Use the following logic flow to determine the correct waste container.
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Waste Material:
L-LYSINE:2HCL (6-13C)

Is it mixed with
biological agents

(e.g., cells, viral vectors)?

Treat as BIOHAZARDOUS
(BSL-1/BSL-2)

Yes

Physical State?

No (Pure Chemical)

Decontaminate
(Autoclave or 10% Bleach)

Disposal:
Sanitary Sewer (Liquids)
or Bio-Waste Box (Solids)

Collect in Solid
Chemical Waste Container

Solid (Powder)

Check pH & Volume

Liquid (Solution)

Label: 'Non-Hazardous
Amino Acid Salt'

Disposal:
EHS Chemical Pickup

Does facility permit
non-haz amino acids

in sewer?

Neutralize to pH 6-9

Yes (Permitted)

Collect in Liquid
Chemical Waste Carboy

No (Strict Policy)

Disposal:
Sanitary Sewer

(with copious water)

Disposal:
EHS Chemical Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1579953/docs?utm_src=pdf-body-img#operational-guide-proper-disposal-of-l-lysine-2hcl-6-13c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision logic for segregating L-Lysine:2HCl (6-13C) waste streams based on

physical state and biological contamination.

Detailed Disposal Protocols
Scenario A: Pure Solid Waste (Expired or Excess Stock)
Context: You have a vial of pure L-Lysine:2HCl (6-13C) powder that is expired or

contaminated. Risk: Low. The primary concern is inventory tracking of expensive isotopes.

Container Selection: Use a high-density polyethylene (HDPE) or glass container. The original

shipping vial is acceptable if re-sealed.

Labeling:

Must Read: "Non-Hazardous Chemical Waste".

Constituents: "L-Lysine Dihydrochloride".

Note: You may add "(13C-labeled)" for inventory clarity, but it is not required for safety.

Disposal Action: Place in your laboratory's solid chemical waste accumulation area for EHS

pickup.

Why? While non-hazardous, disposing of white powders in regular trash can trigger

"unknown chemical" alarms for custodial staff. Professional pickup ensures a manifest

chain of custody.

Scenario B: Aqueous Solutions (Buffers & Media)
Context: Leftover stock solutions or buffers containing the isotope. Risk: Acidity. The

dihydrochloride form releases HCl in solution.

pH Assessment:

Measure the pH. A 10% solution of Lysine:2HCl can have a pH < 3.0.

Disposal Method 1: Sanitary Sewer (If permitted by local EHS)
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Step 1: Neutralize the solution to pH 6–9 using Sodium Hydroxide (NaOH) or Sodium

Bicarbonate (

).

Step 2: Flush down the lab sink with 20 volumes of tap water.

Scientific Rationale: Amino acids are readily biodegradable and pose no threat to Publicly

Owned Treatment Works (POTW) microbes.

Disposal Method 2: Chemical Waste Collection (Universal Best Practice)

Pour into a "Non-Hazardous Liquid Waste" carboy.

Segregate from organic solvents (halogenated/non-halogenated) to reduce disposal costs.

Scenario C: Biohazardous Mixtures (SILAC Waste)
Context: Spent cell culture media enriched with L-Lysine:2HCl (6-13C). Risk: Biological (Cells,

Viruses, Bacteria).

Primary Hazard: The biological agent overrides the chemical nature of the amino acid.

Decontamination:

Liquid Media: Add bleach to a final concentration of 10% (v/v) and let stand for 20 minutes.

Solid Waste (Plates/Flasks): Collect in red biohazard bags.

Final Disposal:

Liquids: Safe for drain disposal after bleaching (check local regulations regarding bleach

discharge; alternatively, autoclave).

Solids: Autoclave and dispose of as regulated medical waste.

Regulatory & Compliance Data
Ensure your disposal log matches the following identifiers to maintain audit readiness.
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Identifier Value Notes

CAS Number 202406-50-6

Specific to L-Lysine:2HCl (6-

13C). If not in system, use

unlabeled CAS: 657-27-2.

EC Number 211-519-9
Based on unlabeled L-

Lysine:2HCl.

RCRA Code None Not a hazardous waste.

DOT Shipping Not Regulated Safe for standard transport.

"Radioactive" Misconception Alert
Do not label this waste as radioactive.

Mechanism: Carbon-13 is a stable isotope with natural abundance (~1.1%). It does not

decay or emit ionizing radiation.

Consequence of Error: Labeling 13C as radioactive triggers expensive decay-in-storage

protocols or rejection by waste handlers, delaying lab operations.

Emergency Procedures (Spill Management)
Although non-hazardous, spills should be managed professionally to maintain lab hygiene.

PPE: Standard Nitrile gloves, Lab coat, Safety glasses.

Solid Spill:

Sweep up carefully to avoid dust generation.

Place in a sealed bag for solid chemical waste disposal.

Clean area with a damp paper towel.

Liquid Spill:

Absorb with paper towels or standard spill pads.
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If the volume is large (>500mL) and unbuffered, check surface pH after cleanup to ensure

no acidic residue remains.

Wash the area with mild soap and water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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